Cas no 1909305-92-5 (8-chloro-7-fluoroquinoline)

8-Chloro-7-fluoroquinoline is a fluorinated and chlorinated quinoline derivative with significant utility in pharmaceutical and agrochemical research. Its unique substitution pattern enhances reactivity and binding affinity, making it a valuable intermediate in the synthesis of bioactive compounds, particularly antimicrobial and antiviral agents. The presence of both chloro and fluoro substituents at adjacent positions contributes to improved metabolic stability and lipophilicity, facilitating interactions with biological targets. This compound is commonly employed in cross-coupling reactions and as a precursor for complex heterocyclic systems. High purity grades ensure reproducibility in research applications, while its well-defined structure supports precise modifications for structure-activity relationship studies.

8-chloro-7-fluoroquinoline structure

Product Name:8-chloro-7-fluoroquinoline

CAS No:1909305-92-5

MF:C₉H₅ClFN

MW:181.594104528427

MDL:MFCD29047558

CID:4628450

PubChem ID:121553042

Update Time:2025-05-28

8-chloro-7-fluoroquinoline Chemical and Physical Properties

Names and Identifiers

- EN300-249730
- 8-chloro-7-fluoroquinoline
- 8-Chloro-7-fluoro-quinoline
- 1909305-92-5
- Z2240802990
- F81949
- Quinoline, 8-chloro-7-fluoro-
- AKOS033831242
- AMY17247
- MDL： MFCD29047558
- Inchi： 1S/C9H5ClFN/c10-8-7(11)4-3-6-2-1-5-12-9(6)8/h1-5H
- InChI Key： XZDSHDNATUPBOV-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC2=CC=CN=C21)F

Computed Properties

Exact Mass: 181.0094550g/mol
Monoisotopic Mass: 181.0094550g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 12.9Å²

8-chloro-7-fluoroquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM467431-100mg	Quinoline, 8-chloro-7-fluoro-	1909305-92-5	95%+	100mg	$203	2023-03-24
Chemenu	CM467431-250mg	Quinoline, 8-chloro-7-fluoro-	1909305-92-5	95%+	250mg	$279	2023-03-24
Chemenu	CM467431-500mg	Quinoline, 8-chloro-7-fluoro-	1909305-92-5	95%+	500mg	$496	2023-03-24
Chemenu	CM467431-1g	Quinoline, 8-chloro-7-fluoro-	1909305-92-5	95%+	1g	$653	2023-03-24
eNovation Chemicals LLC	Y1104063-1g	8-chloro-7-fluoroquinoline	1909305-92-5	95%	1g	$1050	2024-07-24
eNovation Chemicals LLC	D588266-5g	Quinoline, 8-chloro-7-fluoro-	1909305-92-5	95%	5g	$985	2024-08-03
eNovation Chemicals LLC	D588266-10g	Quinoline, 8-chloro-7-fluoro-	1909305-92-5	95%	10g	$1350	2024-08-03
Enamine	EN300-249730-0.05g	8-chloro-7-fluoroquinoline	1909305-92-5	95.0%	0.05g	$101.0	2025-02-19
Enamine	EN300-249730-0.1g	8-chloro-7-fluoroquinoline	1909305-92-5	95.0%	0.1g	$152.0	2025-02-19
Enamine	EN300-249730-0.25g	8-chloro-7-fluoroquinoline	1909305-92-5	95.0%	0.25g	$216.0	2025-02-19